Cas no 80650-46-0 (2-Chloro-N-(pyridin-4-yl)acetamide)

2-Chloro-N-(pyridin-4-yl)acetamide is a versatile organic compound featuring a chloroacetamide moiety linked to a pyridine ring. Its structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both the reactive chloro and amide groups enables facile derivatization, allowing for the creation of diverse heterocyclic compounds. This compound exhibits stability under standard conditions and is compatible with a range of reaction conditions, including nucleophilic substitutions and cross-coupling reactions. Its well-defined reactivity profile and high purity make it suitable for research and industrial applications in medicinal chemistry and material science.

2-Chloro-N-(pyridin-4-yl)acetamide structure

80650-46-0 structure

Product Name:2-Chloro-N-(pyridin-4-yl)acetamide

CAS No:80650-46-0

MF:C₇H₇ClN₂O

MW:170.59628033638

MDL:MFCD00996250

CID:830570

PubChem ID:4382489

Update Time:2025-05-28

2-Chloro-N-(pyridin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-N-(pyridin-4-yl)acetamide
- 2-Chloro-N-4-pyridinylacetamide
- 2-chloro-N-pyridin-4-ylacetamide
- 2-chloro-N-pyridin-4-yl-acetamide
- AcetaMide, 2-chloro-N-4-pyridinyl-
- 2-Chloro-N-4-pyridinylacetamide (ACI)
- 2-Chloro-N-(4-pyridyl)acetamide
- DTXSID20402668
- EN300-46255
- MFCD00996250
- AC6855
- STK297127
- IMDDMLBUMBJRQM-UHFFFAOYSA-N
- SCHEMBL2133754
- SY022530
- DB-356016
- CS-0186622
- AKOS000137469
- 80650-46-0
- MDL： MFCD00996250
- Inchi： 1S/C7H7ClN2O/c8-5-7(11)10-6-1-3-9-4-2-6/h1-4H,5H2,(H,9,10,11)
- InChI Key： IMDDMLBUMBJRQM-UHFFFAOYSA-N
- SMILES： O=C(CCl)NC1C=CN=CC=1

Computed Properties

Exact Mass: 170.0246905g/mol
Monoisotopic Mass: 170.0246905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 42Å²

Experimental Properties

Density: 1.341
Melting Point: 210 ºC
Boiling Point: 378 ºC
Flash Point: 183 ºC
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-N-(pyridin-4-yl)acetamide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Chloro-N-(pyridin-4-yl)acetamide Pricemore >>

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